Cas no 1314393-24-2 (CID 130997437)

• Product Name: CID 130997437
• CAS No: 1314393-24-2
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 6147547
• PubChem ID: 130997437
• Update Time: 2025-05-06

CID 130997437 Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (1R,5S,6S)-6-amino-2-azabicyclo[3.2.0]heptane-2-carboxylate
• EN300-6492238
• Tert-butyl (1S,5R,6R)-6-amino-2-azabicyclo[3.2.0]heptane-2-carboxylate
• 1314393-24-2
• CID 130997437

• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-5-4-7-8(12)6-9(7)13/h7-9H,4-6,12H2,1-3H3/t7-,8-,9+/m1/s1
• InChI Key： KGTLITXKEBONNH-HLTSFMKQSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@@H]2[C@@H](C[C@H]12)N)=O

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.6Ų

Additional information on CID 130997437

Compound CAS No. 1314393-24-2 and Product Name: CID 130997437

Compound CAS No. 1314393-24-2, also referred to as CID 130997437, is a highly specialized chemical entity that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, which belongs to the broader category of organic compounds, has been extensively studied for its role in various fields, including pharmacology, materials science, and environmental chemistry.

Recent advancements in chemical synthesis have enabled researchers to explore the chemical structure of CAS No. 1314393-24-2 in greater detail. The compound's molecular architecture, characterized by a complex arrangement of functional groups, has been found to exhibit remarkable stability under diverse conditions. This stability is attributed to the presence of specific bonds and stereochemical configurations that enhance its resistance to degradation.

The synthesis of CID 130997437 involves a multi-step process that combines traditional organic chemistry techniques with cutting-edge methodologies. Researchers have employed innovative catalysts and reaction conditions to optimize the yield and purity of this compound. The development of efficient synthetic pathways has significantly contributed to its accessibility for both academic and industrial applications.

In terms of applications, CAS No. 1314393-24-2 has shown promise in the field of drug discovery. Its ability to interact with specific biological targets has made it a valuable tool in the design of novel therapeutic agents. Recent studies have highlighted its potential as a lead compound for treating various diseases, including neurodegenerative disorders and cancer.

Beyond pharmacology, CID 130997437 has also found applications in materials science, particularly in the development of advanced polymers and composites. Its unique mechanical and thermal properties make it an ideal candidate for use in high-performance materials, such as those required for aerospace and automotive industries.

Recent research has further expanded our understanding of the environmental impact of CAS No. 1314393-24-2. Studies have demonstrated that this compound exhibits biodegradability under certain conditions, reducing its ecological footprint compared to traditional chemicals used in similar applications.

In conclusion, Compound CAS No. 1314393-24-2 (CID 130997437) represents a significant advancement in modern chemistry, offering a wide range of possibilities across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations in science and technology.